2-oxo-2,3-dihydro-1H-pyrrolo[2,3-b]pyridine-6-carbonitrile

• IUPAC Name: 2-oxo-1,3-dihydropyrrolo[2,3-b]pyridine-6-carbonitrile
• InChI: InChI=1S/C8H5N3O/c9-4-6-2-1-5-3-7(12)11-8(5)10-6/h1-2H,3H2,(H,10,11,12)
• InChI Key: IIXUXTXVHOVQCP-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(NC1=O)N=C(C=C2)C#N
• Molecular Formula: C8H5N3O
• Molecular Weight: 159.14 g/mol

Description

“2-oxo-2,3-dihydro-1H-pyrrolo[2,3-b]pyridine-6-carbonitrile” is a chemical compound with the molecular formula C8H5N3O. It has a molecular weight of 159.14 g/mol. The compound is also known by other names such as “1H-Pyrrolo [2,3-b]pyridine-6-carbonitrile, 2,3-dihydro-2-oxo-” and "2-oxo-1,3-dihydropyrrolo [2,3-b]pyridine-6-carbonitrile".

Molecular Structure Analysis

The InChI representation of the compound is InChI=1S/C8H5N3O/c9-4-6-2-1-5-3-7 (12)11-8 (5)10-6/h1-2H,3H2, (H,10,11,12). The Canonical SMILES representation is C1C2=C (NC1=O)N=C (C=C2)C#N.

Physical And Chemical Properties Analysis

The compound has a Hydrogen Bond Donor Count of 1 and a Hydrogen Bond Acceptor Count of 3. It has a Rotatable Bond Count of 0. The Topological Polar Surface Area is 65.8 Ų. The compound has a Complexity of 254.

Mechanism of Action

Target of Action

The primary target of the compound 2-oxo-2,3-dihydro-1H-pyrrolo[2,3-b]pyridine-6-carbonitrile is the Fibroblast Growth Factor Receptor (FGFR) family . The FGFR family consists of four distinct isoforms (FGFR1–4) found across various tissue types and expressed to different extents under varying conditions .

Mode of Action

The 2-oxo-2,3-dihydro-1H-pyrrolo[2,3-b]pyridine-6-carbonitrile interacts with its targets by forming two hydrogen bonds with the backbone carbonyl of E562 and NH of A564 in the hinge region . This interaction leads to the inhibition of FGFR, thereby affecting the downstream signaling pathways .

Biochemical Pathways

The compound 2-oxo-2,3-dihydro-1H-pyrrolo[2,3-b]pyridine-6-carbonitrile affects the FGF–FGFR axis, which is involved in signal transduction pathways that regulate organ development, cell proliferation and migration, angiogenesis, and other processes . Upon binding to fibroblast growth factors, the receptor undergoes dimerization and autophosphorylation of tyrosine residues in the cytoplasmic tail, resulting in activation of downstream signaling including RAS–MEK–ERK, PLCγ, and PI3K–Akt .

Result of Action

The 2-oxo-2,3-dihydro-1H-pyrrolo[2,3-b]pyridine-6-carbonitrile inhibits the proliferation of cancer cells and induces apoptosis . It also significantly inhibits the migration and invasion of cancer cells . These effects are likely due to the compound’s inhibition of FGFR and the subsequent disruption of downstream signaling pathways .

Future Directions

Compounds with a similar 1H-pyrrolo[2,3-b]pyridine scaffold have been reported to have potent activities against FGFR1, 2, and 3, indicating that they could be potential targets for cancer therapy. Further studies could focus on exploring the therapeutic potential of these compounds.